Cas no 116573-18-3 (ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate)

• Product Name: ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
• CAS No: 116573-18-3
• MF: C₁₈H₁₆ClNO₅
• MW: 361.776344299316
• CID: 230653
• PubChem ID: 145523
• Update Time: 2025-04-19

ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[4-(6-chlorobenzooxazol-2-yl)oxyphenoxy]propanoate
• ethyl 3-[4-[(6-chloro-1,3-benzoxazol-2-yl)oxy]phenoxy]propanoate
• Acclaim
• Ethyl 2-[4-(6-chlorobenzoxazolyl-2-oxy)phenoxy]propionate
• ethyl 2-[4-[(6-chlorobenzoxazol-2-yl)oxy]phenoxy]propionate
• Fenoxaprop ethyl ester
• Furore
• HOE 33171
• HOE-A 25-01
• Propanoic acid, 2-(4-((6-chloro-2-benzoxazolyl)oxy)phenoxy)-, ethyl ester, (.+
• Propanoic acid, 2-[4-[(6-chloro-2-benzoxazolyl)oxy]phenoxy]-, ethyl ester
• Puma
• Whip
• Duphar 30-15
• 2-[4-(6-Chlorobenzoxazol-2-yloxy)phenoxy]propionic acid ethyl ester
• Ethyl 2-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate
• DTXSID40151429
• 116573-18-3
• Ethyl 3-(4-((6-chlorobenzo[d]oxazol-2-yl)oxy)phenoxy)propanoate
• Ethyl 3-(4-(6-chlorobenzoxazolyl-2-oxy)phenoxy)propionate

• Inchi： 1S/C18H16ClNO5/c1-2-22-17(21)9-10-23-13-4-6-14(7-5-13)24-18-20-15-8-3-12(19)11-16(15)25-18/h3-8,11H,2,9-10H2,1H3
• InChI Key： ZZJKDQVEAHXHLK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OC(=N2)OC1C=CC(=CC=1)OCCC(=O)OCC

Computed Properties

• Exact Mass: 361.07178
• Monoisotopic Mass: 361.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.312
• Boiling Point: 500.6°Cat760mmHg
• Flash Point: 256.6°C
• Refractive Index: 1.588
• PSA: 70.79